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Compound of Interest

Compound Name: 2-Chloro-4,6-dimethoxypyridine

Cat. No.: B011224

Technical Guide: Physicochemical Properties of
2-Chloro-4,6-dimethoxypyrimidine

An In-depth Analysis for Researchers and Drug Development Professionals

Disclaimer: This technical guide addresses the physical properties of 2-Chloro-4,6-
dimethoxypyrimidine. Extensive searches did not yield specific data for "2-Chloro-4,6-
dimethoxypyridine." Due to the similarity in nomenclature, it is plausible that the request
pertained to the widely documented pyrimidine derivative. The following data is exclusively for
2-Chloro-4,6-dimethoxypyrimidine.

This document provides a comprehensive overview of the physical properties, specifically the
melting and boiling points, of 2-Chloro-4,6-dimethoxypyrimidine. It is intended to serve as a
valuable resource for researchers, scientists, and professionals engaged in drug development
and agrochemical synthesis.

Physical and Chemical Properties

2-Chloro-4,6-dimethoxypyrimidine is a versatile chemical intermediate, primarily utilized in the
synthesis of pharmaceuticals and herbicides.[1][2] Its chemical structure, featuring a pyrimidine
core with chloro and dimethoxy substitutions, imparts specific reactivity and solubility
characteristics.[1]
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Table 1: Physical Properties of 2-Chloro-4,6-dimethoxypyrimidine

Property Value Source(s)

Melting Point 100 - 105 °C [11[3]

101.5 - 102.5 °C [4]

101.0- 105.0°C [5]

Boiling Point 317.1 £ 22.0 °C at 760 mmHg [2]

Molecular Formula C6H7CIN202 [11[3]

Molecular Weight 174.58 g/mol [11[3]

Appearance White to light yellow powder or (115]
crystal

Experimental Protocols

Determination of Melting Point

While specific experimental details for the cited melting points are not exhaustively provided in
the search results, a general methodology can be inferred. The melting point of a crystalline
solid like 2-Chloro-4,6-dimethoxypyrimidine is typically determined using a melting point
apparatus.

o Apparatus: A calibrated digital melting point apparatus or a traditional Thiele tube with a
calibrated thermometer.

e Procedure:
o Asmall, dry sample of the purified crystalline compound is packed into a capillary tube.
o The capillary tube is placed in the heating block of the apparatus.

o The sample is heated at a controlled rate.
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o The temperature at which the substance first begins to melt and the temperature at which
it is completely liquid are recorded as the melting point range.

 Purification: The precision of the melting point is indicative of the sample's purity. One of the
cited values was obtained after purification by silica gel chromatography.[4]

Determination of Boiling Point

The boiling point is a key physical constant for a liquid. However, for a high-boiling solid like 2-
Chloro-4,6-dimethoxypyrimidine, this value is often predicted or determined under reduced
pressure. The provided boiling point is a calculated value.[2]

Synthesis of 2-Chloro-4,6-dimethoxypyrimidine

The synthesis of 2-Chloro-4,6-dimethoxypyrimidine is a critical process for its application as an
intermediate. One documented method involves the diazotization of 2-amino-4,6-
dimethoxypyrimidine.[4][6] A generalized workflow for this synthesis is outlined below.
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Synthesis Workflow

Start: 2-amino-4,6-dimethoxypyrimidine in HCI

:

Diazotization:
Add NaNO2 at -15°C

Neutralization:
Add NaOH to pH 7 at -5°C

Filtration:
Collect crude product

Extraction:

with Ethyl Acetate

Purification:
Silica Gel Chromatography

Final Product:
2-Chloro-4,6-dimethoxypyrimidine

Click to download full resolution via product page

Caption: Synthesis workflow of 2-Chloro-4,6-dimethoxypyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

